molecular formula C12H15FO B8770770 (1s,4s)-4-(3-Fluorophenyl)cyclohexanol

(1s,4s)-4-(3-Fluorophenyl)cyclohexanol

Cat. No.: B8770770
M. Wt: 194.24 g/mol
InChI Key: BMWAAXFNVGBCDC-UHFFFAOYSA-N
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Description

(1s,4s)-4-(3-Fluorophenyl)cyclohexanol is a useful research compound. Its molecular formula is C12H15FO and its molecular weight is 194.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H15FO

Molecular Weight

194.24 g/mol

IUPAC Name

4-(3-fluorophenyl)cyclohexan-1-ol

InChI

InChI=1S/C12H15FO/c13-11-3-1-2-10(8-11)9-4-6-12(14)7-5-9/h1-3,8-9,12,14H,4-7H2

InChI Key

BMWAAXFNVGBCDC-UHFFFAOYSA-N

Canonical SMILES

C1CC(CCC1C2=CC(=CC=C2)F)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium borohydride (9.8 g) and THF (100 ml) were put in a reaction vessel under a nitrogen atmosphere, and cooled to 0° C. The compound (19) (47.2 g) dissolved in THF (100 ml) was added dropwise thereto, with caution in the evolution of hydrogen gas, and the mixture was stirred for 3 hours. A saturated aqueous solution of ammonium chloride (400 ml) and ethyl acetate (400 ml) were added and mixed thereto. The mixture was then allowed to stand until it had separated into organic and aqueous phases, and an extractive operation to an organic phase was carried out. The organic phase was fractionated, and washed with brine, and then dried over anhydrous magnesium sulfate. The solution was concentrated under reduced pressure, and the residue was purified with a fractional operation by means of column chromatography using a mixed solvent of toluene and ethyl acetate (toluene: ethyl acetate=10:1 by volume) as an eluent and silica gel as a stationary phase powder, and dried, giving 40.9 g of 4-(3-fluorophenyl)cyclohexanol (20). The yield based on the compound (19) was 85.7%.
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100 mL
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47.2 g
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100 mL
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400 mL
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400 mL
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